Cas no 314766-02-4 (N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide)
N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide
- ARONIS020479
- BAS 02058586
- N-(2,4-dimethylphenyl)-4-hydrazino-4-keto-butyramide
- N-(2,4-dimethylphenyl)-4-hydrazinyl-4-oxobutanamide
- N-(2,4-dimethylphenyl)-4-hydrazinyl-4-oxo-butanamide
- Oprea1_322680
- Oprea1_703472
- SR-01000321034-1
- 314766-02-4
- Z56968130
- SR-01000321034
- AKOS000319491
- butanoic acid, 4-[(2,4-dimethylphenyl)amino]-4-oxo-, hydrazide
- STK080008
- N-(2,4-dimethylphenyl)-3-(hydrazinecarbonyl)propanamide
- SCHEMBL17761767
- CS-0320413
- BBL024000
- VS-07597
- ALBB-016542
-
- Inchi: 1S/C12H17N3O2/c1-8-3-4-10(9(2)7-8)14-11(16)5-6-12(17)15-13/h3-4,7H,5-6,13H2,1-2H3,(H,14,16)(H,15,17)
- InChI Key: NUZLXTGAIXCZCJ-UHFFFAOYSA-N
- SMILES: C(NN)(=O)CCC(NC1=CC=C(C)C=C1C)=O
Computed Properties
- Exact Mass: 235.132076794g/mol
- Monoisotopic Mass: 235.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 84.2Ų
N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023953-500mg |
N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide |
314766-02-4 | 500mg |
3233.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023953-1g |
N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide |
314766-02-4 | 1g |
4973.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023953-500mg |
N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide |
314766-02-4 | 500mg |
3233CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023953-1g |
N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide |
314766-02-4 | 1g |
4973CNY | 2021-05-07 | ||
| abcr | AB385025-1 g |
N-(2,4-Dimethylphenyl)-4-hydrazinyl-4-oxobutanamide |
314766-02-4 | 1g |
€465.00 | 2022-08-31 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1391083-500mg |
N-(2,4-dimethylphenyl)-4-hydrazinyl-4-oxobutanamide |
314766-02-4 | 98% | 500mg |
¥4611.00 | 2024-08-02 | |
| A2B Chem LLC | AX53004-500mg |
N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide |
314766-02-4 | 500mg |
$285.00 | 2024-04-20 |
N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide
N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide (CAS No. 314766-02-4): A Comprehensive Overview
The compound N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide, identified by the CAS registry number 314766-02-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, agricultural chemistry, and materials science.
Structurally, N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide consists of a hydrazine group attached to a butanamide backbone, with a 2,4-dimethylphenyl substituent. This combination of functional groups imparts the molecule with versatile reactivity and selectivity. The presence of the hydrazine group enables participation in various condensation reactions, making it a valuable intermediate in organic synthesis.
Recent research has focused on the biological activity of this compound. Studies published in 2023 have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, investigations into its interaction with histone deacetylases (HDACs) suggest that it may serve as a lead compound for developing anti-cancer agents. These findings underscore the importance of understanding the molecular mechanisms underlying its bioactivity.
In agricultural chemistry, N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide has been explored as a component in herbicides and fungicides. Its ability to inhibit key enzymes in plant pathogens has been validated through field trials conducted in controlled environments. These trials indicate promising results for its application in crop protection.
The synthesis of this compound has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, advancements reported in 2023 have introduced more efficient synthetic pathways. These improvements include the use of microwave-assisted synthesis and catalytic systems that enhance reaction rates and selectivity.
From a materials science perspective, this compound has shown potential as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it suitable for applications requiring high thermal stability and mechanical strength. Research into its polymerization behavior is ongoing, with promising results suggesting its use in high-performance materials.
In conclusion, N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide (CAS No. 314766-02-4) stands out as a versatile molecule with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug development, agriculture, and materials science.
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